![molecular formula C9H17NO4S B604938 1-isothiocyanato-PEG4-Alcohol CAS No. 1835759-69-7](/img/structure/B604938.png)
1-isothiocyanato-PEG4-Alcohol
Overview
Description
1-isothiocyanato-PEG4-Alcohol is a PEG Linker . PEG Linkers may be useful in the development of antibody drug conjugates .
Synthesis Analysis
1-Isothiocyanato-PEG4-alcohol is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs .Molecular Structure Analysis
The molecular formula of 1-isothiocyanato-PEG4-Alcohol is C9H17NO4S . It has a molecular weight of 235.30 g/mol . The compound contains a total of 31 bond(s), including 14 non-H bond(s), 2 multiple bond(s), 11 rotatable bond(s), 2 double bond(s), 1 isothiocyanate(s) (aliphatic), 1 hydroxyl group(s), 1 primary alcohol(s), and 3 ether(s) (aliphatic) .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-isothiocyanato-PEG4-Alcohol include a molecular weight of 235.30 g/mol , a topological polar surface area of 92.4 Ų , and a heavy atom count of 15 .Scientific Research Applications
Synthesis of PROTACs
“1-Isothiocyanato-PEG4-Alcohol” is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . PROTACs (Proteolysis-Targeting Chimeras) are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .
Biological Activity
Isothiocyanates (ITCs), which include “1-Isothiocyanato-PEG4-Alcohol”, are biologically active molecules found in several natural products and pharmaceutical ingredients . They are widely used as intermediates in organic synthesis .
Anti-Tumor Activity
ITCs are found in cruciferous vegetables such as broccoli, watercress, cabbage, and cauliflower, and are suggested to have anti-tumor activity .
Neuroprotective Activity
Certain ITCs, such as sulforaphane, have shown neuroprotective activity in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Antiproliferative Activity
ITCs express significant antiproliferative activity, which means they can inhibit cell growth, making them useful in cancer research .
Food Preservation
The anti-microbial nature of certain ITCs makes them useful in food preservation .
Mechanism of Action
Isothiocyanates, including 1-isothiocyanato-PEG4-Alcohol, are thought to exert their effects through a variety of distinct but interconnected signaling pathways important for inhibiting carcinogenesis, including those involved in detoxification, inflammation, apoptosis, and cell cycle and epigenetic regulation .
properties
IUPAC Name |
2-[2-[2-(2-isothiocyanatoethoxy)ethoxy]ethoxy]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4S/c11-2-4-13-6-8-14-7-5-12-3-1-10-9-15/h11H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFBITNPIULLZRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCO)N=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501238657 | |
Record name | 3,6,9-Trioxa-12-azatridec-12-en-1-ol, 13-thioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501238657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-isothiocyanato-PEG4-Alcohol | |
CAS RN |
1835759-69-7 | |
Record name | 3,6,9-Trioxa-12-azatridec-12-en-1-ol, 13-thioxo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1835759-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,6,9-Trioxa-12-azatridec-12-en-1-ol, 13-thioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501238657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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